Cas no 1851813-21-2 (3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine
• CAS No: 1851813-21-2
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6381152
• PubChem ID: 130505921
• Update Time: 2025-06-09

3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-chlorophenyl)-3-fluoropropan-1-amine
• 1851813-21-2
• EN300-1893476
• 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine

• Inchi： 1S/C9H10BrClFN/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8H,4-5,13H2
• InChI Key： OSLOHYNNYIFVEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CCN)F)Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine

Introduction to 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine (CAS No. 1851813-21-2)

3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1851813-21-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both bromine and chlorine substituents on a phenyl ring, alongside a fluorine atom and an amine functional group, which collectively contribute to its distinct chemical behavior and reactivity.

The presence of 2-bromo-6-chlorophenyl moiety in the molecule imparts a high degree of electronic richness, making it a valuable scaffold for further chemical modifications. This feature is particularly advantageous in medicinal chemistry, where such structural motifs are often employed to enhance binding affinity and selectivity towards biological targets. The introduction of a fluorine atom further enhances the compound's metabolic stability and lipophilicity, key factors in drug design for improving pharmacokinetic profiles.

The amine group at the propyl chain terminus provides a versatile handle for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities. This flexibility has made 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine a popular intermediate in the synthesis of pharmacologically active molecules. Recent advancements in computational chemistry have also highlighted its potential as a lead compound in virtual screening campaigns, targeting various disease-related proteins.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing neurological disorders. Studies have indicated that structurally similar amine derivatives exhibit promising effects on neurotransmitter receptor interactions. The combination of bromine and chlorine substituents is known to modulate electronic properties, which can influence binding interactions with target enzymes and receptors. This has spurred interest in developing analogs that may offer improved efficacy and reduced side effects compared to existing treatments.

The fluorine atom's influence on metabolic stability is another critical aspect that has been extensively studied. Fluorinated compounds are renowned for their enhanced bioavailability and resistance to enzymatic degradation. In particular, the incorporation of fluorine into aromatic rings has been shown to improve binding affinities by increasing lipophilicity while maintaining metabolic resilience. This characteristic makes 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine a compelling candidate for further development in drug discovery programs.

Recent publications have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The phenyl ring with bromo and chloro substituents serves as an effective scaffold for designing molecules that interact with ATP-binding pockets of kinases. Additionally, the fluorinated propyl chain enhances solubility and cell membrane permeability, crucial factors for oral bioavailability. These findings underscore the compound's versatility and its potential as a building block for next-generation therapeutics.

The amine functionality also opens avenues for exploring its role in modulating G-protein coupled receptors (GPCRs), which are involved in a myriad of physiological processes. By leveraging structural modifications, researchers aim to fine-tune interactions with specific GPCRs, thereby achieving targeted therapeutic effects. The unique combination of electronic and steric properties provided by the bromo-chloro-substituted phenyl ring and fluorinated propyl chain makes this compound an attractive candidate for such endeavors.

In conclusion, 3-(2-Bromo-6-chlorophenyl)-3-fluoropropan-1-amine (CAS No. 1851813-21-2) represents a promising entity in pharmaceutical chemistry due to its multifaceted structural features and potential biological activities. Its utility as an intermediate in synthesizing novel therapeutic agents, coupled with its favorable pharmacokinetic properties, positions it as a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in the development of innovative treatments for various diseases.